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Compound of Interest

Compound Name: 3-(Hexyloxy)propylamine

Cat. No.: B103770 Get Quote

This technical guide provides a comprehensive overview of 3-(Hexyloxy)propylamine,

including its chemical identity, physicochemical properties, and key experimental protocols for

its synthesis. This document is intended for researchers, scientists, and professionals in the

fields of chemistry and drug development.

Chemical Identity
IUPAC Name: 3-hexoxypropan-1-amine[1]

Synonyms:

1-Propanamine, 3-(hexyloxy)-[1][2]

3-(Hexyloxy)-1-propanamine[1]

3-Hexoxypropylamine[1][2][3]

3-Aminopropyl hexyl ether[1]

Hexyl 3-aminopropyl ether[2][3]

Physicochemical Properties
The following table summarizes the key quantitative data for 3-(Hexyloxy)propylamine.
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Property Value Reference

Molecular Formula C9H21NO [1][2][4]

Molecular Weight 159.27 g/mol [1][2][4]

CAS Number 16728-61-3 [1][2][3]

Boiling Point 210 °C / 1 mmHg [3]

Density 1.17 g/cm³ [3]

Solubility

Soluble in 100% ethanol,

dimethyl sulfoxide (100 mM),

dimethyl formamide,

chloroform, methanol, and

ethanol (50 mM). Insoluble in

water.

[3]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 8 [1]

Exact Mass 159.162314293 Da [1]

XLogP3-AA 1.8 [1]

Experimental Protocols: Synthesis of 3-
(Hexyloxy)propylamine
The industrial synthesis of 3-(Hexyloxy)propylamine is typically achieved through a two-step

process involving the formation of a nitrile intermediate followed by its catalytic hydrogenation.

Step 1: Synthesis of 3-(Hexyloxy)propionitrile
The initial step involves the synthesis of the precursor, 3-(hexyloxy)propionitrile. This is

commonly prepared from 1-Hexanol.[5]
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Step 2: Catalytic Hydrogenation of 3-
(Hexyloxy)propionitrile
The second and final step is the catalytic hydrogenation of the 3-(hexyloxy)propionitrile

intermediate to yield 3-(Hexyloxy)propylamine.[6]

Catalyst: Raney nickel is a commonly used catalyst for this hydrogenation reaction.[6]

Catalyst Modification: In industrial applications, the Raney nickel catalyst is often treated with

an alkaline solution, such as potassium hydroxide (KOH), or with ammonia (NH₃) to improve

selectivity and yield.[6]

Inhibitor: Liquid ammonia is a key inhibitor used in the industrial synthesis process.[6]

Visualized Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 3-
(Hexyloxy)propylamine.

Caption: General synthesis workflow for 3-(Hexyloxy)propylamine.

Applications
3-(Hexyloxy)propylamine has several industrial applications, including:

Corrosion inhibitor in metalworking fluids.[3]

Antistatic agent.[3]

Additive for fuels and lubricants.[3]

Intermediate for the synthesis of surfactants, textile foaming agents, ethoxylates, and

agricultural chemicals.[3]

Crosslinking agent for epoxy resins.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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